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Compound of Interest

Compound Name: Strontium Stearate

CAS No.: 10196-69-7

Cat. No.: B158315

Get Quote

This technical guide provides comprehensive information on the chemical identity and safety

profile of strontium stearate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identification

Chemical Name: Strontium Stearate[1]

Synonyms: Strontium distearate, Octadecanoic acid, strontium salt[1][2][3]

CAS Number: 10196-69-7[1][2][3][4]

Molecular Formula: C₃₆H₇₀O₄Sr[3][4] or Sr(C₁₈H₃₅O₂)₂[5]

Molecular Weight: 654.56 g/mol [3][4][5]

Strontium stearate is a metal-organic compound, specifically a salt of strontium and stearic

acid. It is classified as a metallic soap and typically appears as a white powder.[5]
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Safety and Hazard Information
Strontium stearate is classified as hazardous under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.[6] The primary hazards are associated with

irritation and potential harm if ingested.

GHS Classification[6]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.

Precautionary Statements[6][7][8][9]

Prevention: P264 - Wash skin thoroughly after handling. P280 - Wear protective

gloves/protective clothing/eye protection/face protection.

Response: P302 + P352 - IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. P332 + P313 - If skin irritation

occurs: Get medical advice/attention.

Storage: P402 + P404 - Store in a dry place. Store in a closed container.[7][9]

Disposal: P501 - Dispose of contents/container to an approved waste disposal plant.[7][9]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of

strontium stearate and related strontium compounds.

Table 1: Physical and Chemical Properties
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Property Value Source

Appearance White powder [2][5]

Melting Point
130–140 °C (266–284 °F;

403–413 K)
[5]

Density 1.11 g/cm³ [5]

Solubility in water Insoluble [5]

Solubility in other solvents

Insoluble in alcohol; soluble

(forms gel) in aliphatic and

aromatic hydrocarbons.

[2][5]

Table 2: Toxicological Data

Parameter Value Species Route Source

Acute Toxicity

(Oral)

Category 4

(Harmful if

swallowed)

Not specified Oral [6]

Chronic Toxicity

(Strontium)

High levels can

impair bone

growth in

children.

Human

(Children)
Oral [10]

Carcinogenicity

Strontium itself is

not classified as

a carcinogen.

Strontium

chromate is

carcinogenic due

to the chromium

content.

Human Inhalation [10][11]

Note: Specific LD50/LC50 data for strontium stearate were not available in the consulted

resources. The toxicity information is based on GHS classification and data for strontium in
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general.

Experimental Protocols
1. Synthesis of Strontium Stearate

This protocol is based on a documented synthesis method.[12]

Objective: To synthesize strontium stearate via precipitation reaction.

Materials:

Stearic acid (10.4 mmol, 2.97 g)

Sodium hydroxide (10.4 mmol, 0.417 g)

Strontium chloride hexahydrate (5.2 mmol, 1.39 g)

Ethanol

Deionized water

Procedure:

Dissolve stearic acid and sodium hydroxide in a 100 ml 50:50 (v/v) water/ethanol solution.

Heat the mixture to 70°C with stirring to form a clear solution of sodium stearate.

Separately, dissolve strontium chloride hexahydrate in 3 ml of water.

Add the strontium chloride solution to the heated sodium stearate solution. A precipitate of

strontium stearate will form immediately.

Isolate the precipitate by centrifugation.

Wash the product with water and ethanol to remove impurities.

Dry the final product, strontium stearate, in a vacuum oven.
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2. Safe Handling and Personal Protective Equipment (PPE) Protocol

This protocol is derived from standard safety data sheet recommendations.[6][7][8][9]

Objective: To outline the safe handling procedures and required PPE for working with

strontium stearate powder.

Engineering Controls:

Work in a well-ventilated area. Use a chemical fume hood or local exhaust ventilation

where dust may be generated.[13]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation location.[14]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[9]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[9]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[13]

Handling Procedures:

Avoid generating dust.[7]

Avoid contact with skin, eyes, and clothing.[14]

Wash hands and any exposed skin thoroughly after handling.[6][8][9]

Keep the container tightly closed when not in use and store in a dry place.[7][9]

First Aid Measures:

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.[6][14]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing. If eye irritation persists, get medical attention.

[6][14]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[9]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek

medical attention if respiratory irritation occurs.

Visualized Workflow and Pathways
Safe Handling Workflow for Strontium Stearate
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Figure 1: Safe Handling Workflow for Strontium Stearate
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Figure 1: Safe Handling Workflow for Strontium Stearate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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